4-chloro-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-difluoroacetaldehyde", "4-chlorobenzaldehyde", "sodium cyanide", "sodium methoxide", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "acetic anhydride", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Condensation of 2,2-difluoroacetaldehyde and 4-chlorobenzaldehyde in the presence of sulfuric acid to form 4-chloro-2,2-difluoro-1,3-dioxane", "Step 2: Conversion of 4-chloro-2,2-difluoro-1,3-dioxane to 4-chloro-2,2-difluoro-1,3-dioxaindane by treatment with sodium cyanide and sodium methoxide", "Step 3: Oxidation of 4-chloro-2,2-difluoro-1,3-dioxaindane to 4-chloro-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid using hydrogen peroxide and acetic acid", "Step 4: Acetylation of 4-chloro-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid with acetic anhydride in the presence of sodium bicarbonate to form the final product" ] } | |
CAS RN |
2624131-49-1 |
Product Name |
4-chloro-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid |
Molecular Formula |
C8H3ClF2O4 |
Molecular Weight |
236.6 |
Purity |
95 |
Origin of Product |
United States |
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